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Compound of Interest

Compound Name: Gold-196

Cat. No.: B1263354

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth examination of the nuclear spin and parity of the ground state of the
Gold-196 (1°°Au) isotope. This guide details the established values, the experimental
methodologies for their determination, and relevant nuclear properties.

Introduction

Gold-196 (*°°Au) is a radioactive isotope of gold with a half-life of 6.183 days[1]. Understanding
its fundamental nuclear properties, such as spin and parity, is crucial for applications in nuclear
physics, medicine, and radiochemistry. The spin (J) represents the total angular momentum of
the nucleus, while parity (11) describes the spatial symmetry of the nuclear wavefunction. These
guantum numbers dictate the selection rules for nuclear decays and reactions, influencing the
isotope's behavior and stability. This document provides a comprehensive overview of the
196Au ground state, focusing on its spin and parity.

Spin and Parity of the *°*Au Ground State

The experimentally determined spin and parity for the ground state of Gold-196 are J 1t = 27[1]
[2]. This signifies a total nuclear spin of 2 and negative parity.

Gold-196 is an odd-odd nucleus, containing 79 protons and 117 neutrons. According to the
nuclear shell model, the spin and parity of an odd-odd nucleus are determined by the coupling
of the angular momenta of the last unpaired proton and the last unpaired neutron. The
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determination of the final ground state requires considering the specific interactions between
these two nucleons. The observed 2~ state in 1°¢Au arises from the complex coupling of the
proton in the 3s1/2 or 2ds/2 orbital and the neutron in the 3pai/2, 3ps/2, or 2fs/2 orbitals.

Quantitative Nuclear Data

The key properties of the Gold-196 nucleus are summarized in the table below for easy
reference and comparison.

Property Value Unit Reference
Spin and Parity (J*1T) 2~ [1]
Half-life 6.183 d [1]
_ 195.9665513 +
Atomic Mass amu [1]
0.0000043
Excess Mass -31157.245 + 4.045 keV [1]
Binding Energy 1551330.596 + 4.054 keV [1]
Magnetic Dipole
+0.580(15) pN [1]
Moment
Electron Capture (EC)
Decay Mode 1 % [11[3]
to 196Pt
Branching Ratio 92.80 % [1]
Decay Ener
y ¥ 1.506 MeV [1]
(Q_EC)
Beta Minus () to
Decay Mode 2 % [11[3]
196Hg
Branching Ratio 7.20 % [1]
Decay Ener
Y i 0.686 MeV [1]

(Q_F")

Table 1: Key nuclear properties of the Gold-196 ground state.
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In addition to the ground state, 1°°*Au has notable isomeric states, including a 5+ state at 84.7
keV with an 8.1 s half-life and a 12~ state at 595.66 keV with a 9.6 h half-life[1][2][4].

Experimental Protocols for Spin and Parity
Determination

The spin and parity of the 1°6Au ground state have been established through a combination of
experimental techniques that probe the nucleus's structure and decay characteristics.

This method is a cornerstone for studying nuclear structure. The protocol involves populating
excited states of the target nucleus and analyzing the emitted gamma rays and conversion

electrons as the nucleus de-excites.

e Production of 1°6Au: Excited states of 1°¢Au are typically populated through nuclear reactions.
Common reactions include the °¢Pt(p,n)°¢Au and °¢Pt(d,2n)°¢Au reactions[2][5]. A beam of
protons or deuterons is accelerated to a specific energy and directed onto an enriched 1°°Pt
target.

o Detection: An array of high-resolution detectors, such as High-Purity Germanium (HPGe)
detectors, is placed around the target to measure the energy and intensity of the emitted
gamma rays. Magnetic spectrometer setups are used to measure the energy of conversion

electrons.
e Analysis:

o Level Scheme Construction: By analyzing gamma-gamma coincidence data (detecting two
gamma rays in cascade), a level scheme of excited states is constructed.

o Multipolarity Assignment: The multipolarity of a transition (e.g., E1, M1, E2) is determined
by measuring the angular distribution of the emitted gamma rays relative to the beam
direction and their linear polarization. Internal Conversion Coefficients (ICCs), which are
the ratio of conversion electron intensity to gamma-ray intensity, are also highly sensitive
to the transition's multipolarity.

o Spin and Parity Assignment: Based on the determined multipolarities of transitions feeding
and de-exciting a particular state, the spin and parity of that state can be deduced using
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established selection rules. This process is carried out from well-known states down to the

ground state.

Transfer reactions, such as stripping or pickup reactions, provide direct information about the
single-particle nature of nuclear states.

o Experimental Setup: The 1°7Au(p,d)!°¢Au reaction is a one-neutron pickup reaction used to
study 1°6Au[2]. A proton beam bombards a stable 1°’Au target, and the outgoing deuterons
are detected at various angles by a magnetic spectrometer.

o Data Analysis: The angular distribution of the detected deuterons is measured for each
populated state in 1°6Au.

o Spin-Parity Determination: The shape of the angular distribution is characteristic of the orbital
angular momentum (l) of the transferred neutron. By comparing the experimental
distributions with theoretical calculations from the Distorted Wave Born Approximation
(DWBA), the I-value is determined. The spin (J) of the final state is then constrained by the
coupling of the transferred neutron's angular momentum (I) and spin (s=1/2) with the spin of
the target nucleus (J_target = 3/2+ for 1°’Au). The parity is given by 1T = t_target * (-1)".

These methods measure the hyperfine structure of atomic levels, which is influenced by the
nuclear spin and magnetic moment.

o Methodology: Techniques like Nuclear Magnetic Resonance on Oriented Nuclei (NMR/ON)
and Laser-Resonance lonization Mass Spectrometry (LRIMS) have been used to measure
the magnetic dipole moment of the 1°6Au ground state[1].

e Spin Deduction: The nuclear spin (J) is a prerequisite for extracting the magnetic moment
from hyperfine splitting data. Conversely, observing the number of hyperfine sublevels (2J+1
for J = I, where | is the electron angular momentum) can directly help determine the nuclear
spin. The measured value of the magnetic moment also provides strong constraints for
theoretical models, which in turn predict the spin and parity.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the spin and parity of a
nuclear state, integrating spectroscopic and reaction-based methods.
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Step 1: Production of Excited Nucleus

Nuclear Reaction
(e.g., °¢Pt(p,n)1°cAu)
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Step 3: Data jAnalysis
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Determine Transition
Multipolarities

Assign Spin & Parity ()
Using Selection Rules
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Caption: Workflow for nuclear spin and parity determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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